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Compound of Interest

Compound Name: Fenazaquin

Cat. No.: B1672487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fenazaquin is a quinazoline-based acaricide and insecticide that effectively controls a wide

range of mites and whiteflies on various agricultural crops. Its mode of action involves the

inhibition of mitochondrial electron transport at Complex I. Understanding the environmental

fate and transport of fenazaquin is crucial for assessing its potential ecological risks and

ensuring its safe and sustainable use. This technical guide provides an in-depth overview of the

key processes governing the environmental behavior of fenazaquin, including its

physicochemical properties, degradation pathways, mobility in soil and water, and

bioaccumulation potential.

Physicochemical Properties
The environmental behavior of a pesticide is significantly influenced by its inherent

physicochemical properties. Fenazaquin is a solid at room temperature with low water

solubility and a high octanol-water partition coefficient (log Kow), indicating its lipophilic nature

and potential for partitioning into organic matter. Its low vapor pressure suggests that

volatilization is not a significant dissipation route.

Table 1: Physicochemical Properties of Fenazaquin
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Property Value Reference

Molecular Formula C₂₀H₂₂N₂O

Molecular Weight 306.4 g/mol

Water Solubility 0.102 mg/L (at pH 5 & 7, 20°C)

0.135 mg/L (at pH 9, 20°C)

Octanol-Water Partition

Coefficient (log Kow)
5.51 (at 20°C)

Vapor Pressure
3.4 x 10⁻³ mPa (2.55 x 10⁻⁸

mm Hg) at 25°C

Dissociation Constant (pKa) 2.44

Environmental Fate
The fate of fenazaquin in the environment is governed by a combination of abiotic and biotic

processes, including hydrolysis, photolysis, microbial degradation, and sorption.

Degradation in Soil
Fenazaquin is considered persistent in soil environments. The primary route of degradation is

microbial metabolism under both aerobic and anaerobic conditions.

Table 2: Aerobic Soil Metabolism of Fenazaquin

Soil Type Temperature (°C)
Half-life (DT₅₀)
(days)

Reference

Sandy Loam Laboratory 30.10 - 28.94

Sandy Loam Field 32.04 - 31.35

Various Field (Germany, Italy) 11 - 44

Multiple Soils Laboratory 51 - 123.8
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The degradation of fenazaquin in soil leads to the formation of several metabolites. The

primary degradation pathway involves the cleavage of the ether linkage, resulting in the

formation of 4-hydroxyquinazoline and 4-tert-butylphenylethanol. Further oxidation of the tert-

butyl group can also occur.

Degradation in Aquatic Systems
In aquatic environments, fenazaquin dissipation is influenced by hydrolysis, photolysis, and

microbial degradation in water and sediment.

Table 3: Aquatic Degradation of Fenazaquin

Study Type Conditions Half-life (DT₅₀) Reference

Aerobic Aquatic

Metabolism
Laboratory 58.7 - 133.3 days

Photolysis in Water pH 7, 25°C, Sunlight 15 days

Photolysis in Aqueous

Methanol
UV light 17.1 hours

Photolysis in Aqueous

Methanol
Sunlight 38.1 hours

Photolysis in Aqueous

2-Propanol
UV light 12.9 hours

Photolysis in Aqueous

2-Propanol
Sunlight 29.2 hours

Hydrolysis of fenazaquin is pH-dependent, with faster degradation occurring under acidic

conditions. Photolysis in water can be a significant degradation pathway, leading to the

cleavage of the ether bond and the formation of various photoproducts.

Transport
The movement of fenazaquin in the environment is primarily dictated by its strong adsorption

to soil and sediment particles.
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Mobility in Soil
Fenazaquin exhibits low mobility in soil due to its high sorption to organic carbon and clay

particles. This strong adsorption limits its potential for leaching into groundwater.

Table 4: Soil Sorption and Mobility of Fenazaquin

Soil Type Koc (L/kg)
Mobility
Classification

Reference

Sand and Sandy

Loam
15,800 Immobile

Clay Loam 101,083 Immobile

Various 18,700 - 42,100 Immobile

Bioaccumulation
Fenazaquin's high log Kow suggests a potential for bioaccumulation in aquatic organisms.

Studies have confirmed that fenazaquin can bioconcentrate in fish.

Table 5: Bioaccumulation of Fenazaquin in Fish

Fish Species
Exposure
Concentration

BCF Reference

Rainbow Trout

(Oncorhynchus

mykiss)

0.01 - 0.02 µg/L 400 - 600

Not Specified Not Specified 699

Despite the potential for bioconcentration, studies have shown that fenazaquin is rapidly

eliminated from fish tissues once the exposure is removed, with a depuration half-life of

approximately 1.4 days.

Experimental Protocols
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The following sections provide an overview of the methodologies typically employed in the

environmental fate studies of fenazaquin, based on internationally recognized guidelines.

Hydrolysis (OECD 111)
The rate of hydrolysis of fenazaquin is determined in sterile aqueous buffer solutions at

various pH levels (typically 4, 7, and 9) and temperatures. The concentration of fenazaquin
and its degradation products are monitored over time using analytical techniques such as High-

Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) coupled with Mass

Spectrometry (MS).

Aqueous Photolysis (OECD 316)
The photolytic degradation of fenazaquin is assessed by exposing a solution of the compound

in sterile, buffered water to a light source that simulates natural sunlight. Control samples are

kept in the dark to differentiate between photolytic and hydrolytic degradation. The

concentrations of fenazaquin and its photoproducts are measured at various time points.

Aerobic and Anaerobic Soil Metabolism (OECD 307)
In these studies, soil samples are treated with radiolabeled fenazaquin and incubated under

controlled aerobic or anaerobic conditions. At specific intervals, soil samples are extracted and

analyzed to determine the amount of parent compound remaining and to identify and quantify

the major metabolites. The evolution of ¹⁴CO₂ is also monitored to assess mineralization.

Aerobic and Anaerobic Aquatic Metabolism (OECD 308)
This study investigates the degradation of fenazaquin in a water-sediment system.

Radiolabeled fenazaquin is added to the water phase, and the system is incubated under

aerobic or anaerobic conditions. The distribution and degradation of fenazaquin and its

metabolites in both the water and sediment phases are monitored over time.

Bioaccumulation in Fish (OECD 305)
The potential for fenazaquin to bioaccumulate is typically assessed in a flow-through fish

bioaccumulation study. Fish are exposed to a constant concentration of fenazaquin in the

water for an uptake phase, followed by a depuration phase in clean water. The concentration of
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fenazaquin in the fish tissue and water is measured at regular intervals to calculate the

bioconcentration factor (BCF).

Visualizations
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Caption: Simplified degradation pathway of fenazaquin in the environment.

Environmental Fate Experimental Workflow
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Caption: General workflow for determining the environmental fate of fenazaquin.

Conclusion
Fenazaquin is a persistent and immobile pesticide in terrestrial and aquatic environments. Its

primary dissipation mechanisms are microbial degradation in soil and sediment, and to a lesser

extent, photolysis in water. Due to its strong adsorption to soil particles, the risk of groundwater

contamination through leaching is low. While fenazaquin has the potential to bioconcentrate in

aquatic organisms, it is also readily eliminated. A thorough understanding of these

environmental fate and transport characteristics is essential for conducting comprehensive

ecological risk assessments and for developing best management practices to minimize

potential environmental impacts.
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To cite this document: BenchChem. [Fenazaquin: A Technical Guide to its Environmental
Fate and Transport]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672487#fenazaquin-environmental-fate-and-
transport]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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